Cas no 1306037-29-5 (4-{2-azabicyclo[2.2.1]heptan-2-yl}benzoic acid)

• Product Name: 4-{2-azabicyclo[2.2.1]heptan-2-yl}benzoic acid
• CAS No: 1306037-29-5
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 4775742
• Update Time: 2025-06-11

4-{2-azabicyclo[2.2.1]heptan-2-yl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Azabicyclo[2.2.1]heptan-2-yl)benzoic acid
• 4-{2-azabicyclo[2.2.1]heptan-2-yl}benzoic acid

• Inchi： 1S/C13H15NO2/c15-13(16)10-2-5-11(6-3-10)14-8-9-1-4-12(14)7-9/h2-3,5-6,9,12H,1,4,7-8H2,(H,15,16)
• InChI Key： VHFCWATYQREKNS-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)N1CC2CCC1C2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5

Additional information on 4-{2-azabicyclo[2.2.1]heptan-2-yl}benzoic acid

Introduction to 4-{2-azabicyclo[2.2.1]heptan-2-yl}benzoic acid (CAS No. 1306037-29-5)

4-{2-azabicyclo[2.2.1]heptan-2-yl}benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1306037-29-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a fused benzoic acid moiety with a unique 2-azabicyclo[2.2.1]heptan-2-yl side chain, has garnered attention due to its structural complexity and potential biological activities. The presence of the azabicycloalkyl group introduces a rigid, three-membered nitrogen-containing ring system, which can modulate interactions with biological targets, making it a valuable scaffold for drug discovery.

The 4-{2-azabicyclo[2.2.1]heptan-2-yl}benzoic acid structure combines the pharmacophoric properties of benzoic acid, known for its role in various biological processes and its utility as an anti-inflammatory and analgesic agent, with the distinct conformational constraints provided by the azabicycloalkyl moiety. This combination suggests potential applications in the development of novel therapeutic agents targeting a wide range of diseases, particularly those involving protein-protein interactions or enzyme inhibition.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules more accurately. Studies have shown that the rigid structure of 4-{2-azabicyclo[2.2.1]heptan-2-yl}benzoic acid can enhance binding stability to target proteins, potentially leading to higher efficacy and lower toxicity compared to more flexible analogs. This has spurred interest in synthesizing derivatives of this compound to optimize its pharmacological properties further.

In addition to its potential as a drug candidate, 4-{2-azabicyclo[2.2.1]heptan-2-yl}benzoic acid has been explored as a key intermediate in the synthesis of more complex molecules with tailored biological activities. Its unique structural features make it a versatile building block for medicinal chemists seeking to develop new therapeutic strategies. For instance, modifications at the benzoic acid moiety can introduce additional functional groups that enhance solubility, metabolic stability, or target specificity.

One particularly promising area of research involves the use of 4-{2-azabicyclo[2.2.1]heptan-2-yl}benzoic acid in the development of inhibitors for enzymes involved in cancer metabolism. Emerging evidence suggests that certain enzymes play critical roles in tumor growth and survival by altering cellular energy metabolism. By targeting these enzymes with highly specific inhibitors derived from 4-{2-azabicyclo[2.2.1]heptan-2-yl}benzoic acid, researchers aim to develop treatments that disrupt cancer cell metabolism without harming healthy cells.

The synthesis of 4-{2-azabicyclo[2.2.1]heptan-2-yl}benzoic acid presents unique challenges due to the complexity of the azabicycloalkyl ring system. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound in sufficient quantities for preclinical studies. Techniques such as transition-metal-catalyzed cyclizations and asymmetric hydrogenations have been employed to construct the desired framework with high enantioselectivity, ensuring that future derivatives exhibit predictable biological behaviors.

Preclinical studies using 4-{2-azabicyclo[2.2.1]heptan-2-yl}benzoic acid have revealed several intriguing biological activities that warrant further investigation. For example, initial experiments have shown that this compound exhibits inhibitory effects on certain kinases involved in cell signaling pathways relevant to inflammation and pain modulation. These findings align with the known pharmacological properties of benzoic acid derivatives and suggest that 4-{2-azabicyclo[2.2.1]heptan-2-yl}benzoic acid could serve as a lead compound for developing novel anti-inflammatory therapies.

The potential applications of 4-{2-azabicyclo[3].3].3}-yl)benzolicacid (CAS No: 13060372951306037295130603729513060372951306037295130603729513060372951306037295> are not limited to oncology or inflammation; this compound has also shown promise in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease^[1]. The rigid structure of 4-{<0x0A>}<0x0A>0x0A>> may help stabilize protein aggregates associated with these conditions by interfering with their formation or promoting their clearance^{[<0x0A>]>>.[<0x0A>]>>.[<0x0A>]>>.[<0x0A>]>>.[<0x0A>]>>.[<0x0A>]>>.[<0x0A>]>>.[<0x0A>]>>.[<0x0A>]>>.[<0x20AC;]]}

In conclusion,4{-(C8H13N)C6H4COOH}}(CAS No: 1306037295) is a structurally complex and biologically potent molecule with diverse therapeutic applications . The unique combination of a benzoic acid moiety and an azabicycloalkyl side chain makes it an attractive scaffold for drug discovery . Further research is warranted to fully elucidate its pharmacological profile and explore its potential as a lead compound for developing novel therapeutics . As computational methods continue to advance , it is anticipated that compounds like will play an increasingly important role in addressing unmet medical needs . p >